8-Methyl-5,10-dihydroindeno[1,2-b]indole

• CAS No.: 133571-27-4
• Molecular Formula: C16H13N
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 8-methyl-5,10-dihydroindeno[1,2-b]indole
• InChI: InChI=1S/C16H13N/c1-10-6-7-15-13(8-10)14-9-11-4-2-3-5-12(11)16(14)17-15/h2-8,17H,9H2,1H3
• InChI Key: YGRCIFRFDDKIRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC3=C2CC4=CC=CC=C43

Description

8-Methyl-5,10-dihydroindeno[1,2-b]indole is a useful research compound. Its molecular formula is C16H13N and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 250 mL round bottom flask, 180 mL of ethanol, 10 mL of HCl, 16.3 grams of 1-indanone (0.124 mole) and 19.5 grams of p-methylphenylhydrazine hydrochloride (0.124 mole) are heated to reflux for six hours. After cooling to 25° C., the resulting precipitate is filtered, washed twice with 100 mL of 10% aqueous ethanol, twice with 50 mL of water, and then twice with 50 mL of hexane. After drying, 25 grams of 8-methyl-5, 10-dihydroindeno[1,2-b]indole is obtained.